![molecular formula C10H14N2O3S B2472331 Ethyl 2-(isobutyramido)thiazole-4-carboxylate CAS No. 737822-96-7](/img/structure/B2472331.png)
Ethyl 2-(isobutyramido)thiazole-4-carboxylate
Overview
Description
Ethyl 2-(isobutyramido)thiazole-4-carboxylate is a compound with a variety of potential applications in scientific research and industry. It has a molecular weight of 242.3 . The compound is typically a white to yellow solid at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is ethyl 2-(isobutyrylamino)-1,3-thiazole-4-carboxylate . The InChI code is 1S/C10H14N2O3S/c1-4-15-9(14)7-5-16-10(11-7)12-8(13)6(2)3/h5-6H,4H2,1-3H3,(H,11,12,13) .Physical And Chemical Properties Analysis
This compound is a white to yellow solid at room temperature . It has a molecular weight of 242.3 .Scientific Research Applications
Synthesis and Characterization
- Ethyl 2-amino-thiazole-4-carboxylate, a related compound, was synthesized for structural determination using various analytical techniques, highlighting its potential in synthetic chemistry (Zhou, 2009).
Antimicrobial and Antitumor Activities
- Ethyl 2-amino-4-methylthiazole-5-carboxylate and its derivatives exhibited antimicrobial activities against various bacterial and fungal strains, demonstrating the compound's relevance in antimicrobial research (Desai, Bhatt & Joshi, 2019).
- Several ethyl 2-substituted-aminothiazole-4-carboxylate analogs showed potential anticancer activity, with one analog exhibiting remarkable activity against a leukemia cell line (El-Subbagh, Abadi & Lehmann, 1999).
Spectroscopic and Structural Studies
- Ethyl 2-(2-(2-benzylidenehydrazinyl))thiazole-4-carboxylate derivatives were synthesized and characterized, with studies revealing significant nonlinear optical properties, indicating technological applications (Haroon et al., 2019).
Corrosion Inhibition
- Ethyl-2-amino-4-methyl-1,3-thiazole-5-carboxylate was studied for its corrosion inhibition efficiency on AA6061 alloy in hydrochloric acid, acting as a mixed-type inhibitor and showing increased efficiency with concentration and temperature (Raviprabha & Bhat, 2019).
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 2-(2-methylpropanoylamino)-1,3-thiazole-4-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O3S/c1-4-15-9(14)7-5-16-10(11-7)12-8(13)6(2)3/h5-6H,4H2,1-3H3,(H,11,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKZVXZMRTPLYGA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CSC(=N1)NC(=O)C(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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